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Compound of Interest

Compound Name: Vedaprofen-d3

Cat. No.: B564339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of the

Vedaprofen-d3 analytical standard. It also details its application as an internal standard in the

quantitative analysis of Vedaprofen in biological matrices, supported by a representative

experimental protocol derived from published analytical methods.

Commercial Availability and Specifications
Vedaprofen-d3, the deuterated analog of the non-steroidal anti-inflammatory drug (NSAID)

Vedaprofen, is available as an analytical standard from several chemical suppliers. This stable

isotope-labeled compound is essential for accurate quantification in mass spectrometry-based

assays, serving as an ideal internal standard to correct for matrix effects and variations during

sample preparation and analysis.

Below is a summary of commercially available Vedaprofen-d3 analytical standards and their

general specifications. Researchers should note that while some vendors provide

comprehensive Certificates of Analysis (CoA) with lot-specific data, others may offer more

limited information. It is recommended to request a lot-specific CoA for detailed purity and

characterization data.
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Supplier
Product

Name

CAS

Number

Molecular

Formula

Molecular

Weight
Format Storage

Sigma-

Aldrich

(VETRANA

L®)

Vedaprofe

n-d3

1185054-

34-5

C₁₉H₁₉D₃O

₂
285.40 Neat 2-8°C

Santa Cruz

Biotechnol

ogy

Vedaprofe

n-d3

1185054-

34-5

C₁₉H₁₉D₃O

₂
285.40

Not

specified

Not

specified

MedchemE

xpress

Vedaprofe

n-d3

1185054-

34-5

C₁₉H₁₉D₃O

₂
285.40

Not

specified

Not

specified

Pharmaffili

ates

Vedaprofe

n-d3

1185054-

34-5

C₁₉H₁₉D₃O

₂
285.40

Not

specified

Not

specified

HPC

Standards

D3-

Vedaprofe

n

1185054-

34-5

C₁₉H₁₉D₃O

₂
285.40

Not

specified

Not

specified

Note: The product from Sigma-Aldrich was listed as discontinued in some searches, yet still

available for inquiry. Availability should be confirmed directly with the supplier.

Analytical Application: Quantification of Vedaprofen
in Biological Matrices
Vedaprofen-d3 is primarily utilized as an internal standard in liquid chromatography-tandem

mass spectrometry (LC-MS/MS) methods for the determination of Vedaprofen residues in

various biological samples, such as milk, animal tissues (muscle, liver, fat), and seafood.[1] The

co-extraction and analysis of the deuterated standard with the non-labeled analyte allows for

precise and accurate quantification, even at low concentrations.

Representative Experimental Protocol: LC-MS/MS
Analysis of Vedaprofen in Milk
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The following protocol is a synthesized methodology based on published research for the

determination of Vedaprofen in milk samples.[1][2][3][4]

2.1.1. Materials and Reagents

Vedaprofen analytical standard

Vedaprofen-d3 analytical standard (Internal Standard, IS)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Ethyl acetate

Sodium chloride (NaCl)

Ultrapure water

Weak anion exchange solid-phase extraction (SPE) cartridges (e.g., Bond Elut DEA)[1]

2.1.2. Sample Preparation

Extraction:

To a known volume of milk sample, add a precise amount of Vedaprofen-d3 internal

standard solution.

Add acidified acetone and vortex thoroughly.[1]

Perform a liquid-liquid extraction with ethyl acetate and a NaCl solution.[1]

Separate the organic layer.

Clean-up:

Pass the extracted organic phase through a weak anion exchange SPE cartridge to

remove interfering matrix components.[1]
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Elute the analyte and internal standard from the cartridge.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable volume of the initial mobile phase.

2.1.3. LC-MS/MS Conditions

Liquid Chromatography (LC):

Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 5 µm).[1]

Mobile Phase: A gradient of acetonitrile and 0.0025 M formic acid in water.[1]

Flow Rate: 0.2 - 0.4 mL/min.

Injection Volume: 5 - 20 µL.

Column Temperature: 40°C.[3]

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Negative ion electrospray ionization (ESI-).[1]

Scan Type: Multiple Reaction Monitoring (MRM).

Monitored Transitions:

Vedaprofen: Monitor for the precursor ion and at least two product ions.

Vedaprofen-d3: Monitor for the precursor ion and at least one product ion.

Optimize cone voltage and collision energy for each transition to achieve maximum

sensitivity.

2.1.4. Quantification

Construct a calibration curve by plotting the ratio of the peak area of Vedaprofen to the peak

area of Vedaprofen-d3 against the concentration of the Vedaprofen standards.
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The concentration of Vedaprofen in the unknown samples is determined by interpolating the

peak area ratio from the calibration curve.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the quantitative analysis of

Vedaprofen in biological matrices using Vedaprofen-d3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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